Cas no 167859-26-9 (Benzenamine,4-(4,4-diphenyl-1,3-butadien-1-yl)-N-[4-(4,4-diphenyl-1,3-butadien-1-yl)phenyl]-N-phenyl-)

• Product Name: Benzenamine,4-(4,4-diphenyl-1,3-butadien-1-yl)-N-[4-(4,4-diphenyl-1,3-butadien-1-yl)phenyl]-N-phenyl-
• CAS No: 167859-26-9
• MF: C₅₀H₃₉N
• MW: 653.85137295723
• CID: 111016
• PubChem ID: 53435566
• Update Time: 2025-04-18

Benzenamine,4-(4,4-diphenyl-1,3-butadien-1-yl)-N-[4-(4,4-diphenyl-1,3-butadien-1-yl)phenyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(4,4-diphenyl-1,3-butadien-1-yl)-N-[4-(4,4-diphenyl-1,3-butadien-1-yl)phenyl]-N-phenyl-
• 4-(4,4-diphenylbuta-1,3-dienyl)-N-[4-(4,4-diphenylbuta-1,3-dienyl)phenyl]-N-phenylaniline
• Benzenamine,4-(4,4-diphenyl-1,3-butadien-1-yl)-N-[4-(4,4-diphenyl-1,3-butadien-1-yl)phenyl]-N-...
• N,N-bis-4-(4,4-Diphenyl-1,3-butadienyl phenyl)phenylamine
• DTXSID20700757
• SCHEMBL279528
• 167859-26-9
• 4-(4,4-Diphenylbuta-1,3-dien-1-yl)-N-[4-(4,4-diphenylbuta-1,3-dien-1-yl)phenyl]-N-phenylaniline

• Inchi： 1S/C50H39N/c1-6-20-42(21-7-1)49(43-22-8-2-9-23-43)30-16-18-40-32-36-47(37-33-40)51(46-28-14-5-15-29-46)48-38-34-41(35-39-48)19-17-31-50(44-24-10-3-11-25-44)45-26-12-4-13-27-45/h1-39H
• InChI Key： KNMFCZAASWGKNN-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(C=C/C=C(\C2C=CC=CC=2)/C2C=CC=CC=2)=CC=1)C1C=CC(C=C/C=C(\C2C=CC=CC=2)/C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 653.308
• Monoisotopic Mass: 653.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 51
• Rotatable Bond Count: 11
• Complexity: 974
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 14.8